methyl 4-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-ylsulfonyl)benzoate
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Description
Methyl 4-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-ylsulfonyl)benzoate is a useful research compound. Its molecular formula is C15H17NO4S and its molecular weight is 307.36. The purity is usually 95%.
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Scientific Research Applications
Gold(III) Tetrachloride Salt of L-cocaine
This study discusses the crystal structure of a salt related to cocaine, which has a similar azabicyclo[3.2.1]octane structure. The research highlights the intra and intermolecular interactions within the crystal, providing insights into how similar compounds might interact at the molecular level (Wood, Brettell, & Lalancette, 2007).
Muscarinic Activities of Quinuclidin-3-yltriazole and -tetrazole Derivatives
This paper presents the synthesis and evaluation of muscarinic ligands with a focus on compounds substituted with a 1-azabicyclo[2.2.2]octan-3-yl group. These findings can offer a foundation for understanding the bioactivity of structurally similar compounds (Wadsworth et al., 1992).
Antibacterial Activities of 2-oxaisocephems
Research on 2-oxaisocephems, which share structural motifs with the target compound, shows significant antibacterial activities against gram-positive bacteria. This study provides an example of how modifications to the bicyclic structures can impact biological activity (Tsubouchi et al., 1994).
Synthesis and Biological Activity of Aryl Tropanyl Esters and Amides
This research explores the synthesis and antinociceptive activity of aryl tropanyl esters and amides, chemically related to structures incorporating azabicyclo[3.2.1]octane. It highlights the potential for developing potent bioactive compounds from modifications of the bicyclic azabicyclo framework (Romanelli et al., 1993).
Properties
IUPAC Name |
methyl 4-(8-azabicyclo[3.2.1]oct-2-en-8-ylsulfonyl)benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO4S/c1-20-15(17)11-5-9-14(10-6-11)21(18,19)16-12-3-2-4-13(16)8-7-12/h2-3,5-6,9-10,12-13H,4,7-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRQJJWHELRHANB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)S(=O)(=O)N2C3CCC2C=CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.